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Compound of Interest

Compound Name: SCH900353

Cat. No.: B1574414

Get Quote

PART 1: IMMEDIATE ACTION PROTOCOLS (The "Stop"
Card)
CRITICAL DIRECTIVE: SCH900353 is a biologically active investigational compound. It acts by

inhibiting the MAPK/ERK signaling pathway, a critical regulator of cell proliferation and survival.

Under no circumstances should this compound, or media containing it, be discharged down the

sink.
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Waste Category Disposal Stream Container Type

Pure Solid/Powder
Hazardous Chemical Waste

(Solid)

High-density polyethylene

(HDPE) or amber glass with

screw top. Label "Toxic Solid."

Stock Solutions (DMSO)
Organic Solvent Waste (Non-

Halogenated)

Safety can (flame arrestor

equipped) or solvent glass

bottle. Do not mix with

oxidizers.

Treated Media (Trace) Aqueous Chemical Waste

Carboy (HDPE). Do not bleach

if collecting for chemical

destruction.

Contaminated Sharps
Chemically Contaminated

Sharps

Hard-walled sharps container

(Red/Yellow). Do not recap

needles.

PART 2: DETAILED DISPOSAL PROCEDURES
1. Solid Waste (Expired/Unused Powder)

The Science: As a potent inhibitor with an IC50 < 10 nM for ERK1/2, pure powder represents

the highest toxicity risk. Inhalation or mucosal contact can systematically disrupt cellular

signaling.

Protocol:

Do not empty the vial. Keep the substance in its original manufacturer vial.

Place the entire vial into a secondary clear, sealable bag (e.g., Ziploc).

Deposit into the Solid Hazardous Waste drum/bin.

Labeling: Must read "SCH900353 (Ulixertinib) - Toxic Solid - 100%."

2. Stock Solutions (Typically DMSO)[1]
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The Science: DMSO (Dimethyl Sulfoxide) is a skin-penetrating solvent.[2] If SCH900353 is

dissolved in DMSO, the solvent acts as a vehicle, carrying the inhibitor directly into the

bloodstream upon skin contact.

Protocol:

Pour waste solution into the Non-Halogenated Organic Solvent container.

Note: If you used Dichloromethane (DCM) or Chloroform to solubilize, you MUST use the

Halogenated waste stream.

Triple Rinse: Rinse the empty stock vial 3 times with a compatible solvent (e.g., Ethanol).

Pour rinsate into the solvent waste container.

Deface the vial label and discard the glass vial in the "Glass/Sharps" bin (not general

trash).

3. In Vitro Supernatants (Cell Culture Media)
The Science: While the concentration in media (nM to µM range) is lower than stock, the

volume is high. Bleaching (hypochlorite) is effective for biologicals but can create hazardous

byproducts (chloramines) if mixed with certain chemical buffers. Chemical incineration is the

preferred route for drug-contaminated media.

Protocol:

Aspirate media from plates.

Option A (Preferred - Chemical Destruction): Collect in a dedicated "Aqueous Chemical

Waste" carboy. Label "Aqueous Waste with Trace Kinase Inhibitors."

Option B (Biohazard Co-contamination): If the cells are viral-positive or BSL-2, add bleach

to a final concentration of 10% (v/v). Allow to sit for 30 minutes. Verify with EHS if

bleached waste containing trace drugs can go down the drain; most facilities require this

to be collected as "Deactivated Liquid Waste" for incineration.

PART 3: MECHANISTIC CONTEXT & VISUALIZATION
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To understand why strict disposal is necessary, one must understand the compound's target.

SCH900353 inhibits the terminal step of the MAPK pathway. Improper release into the

environment (water table) can affect aquatic life by disrupting developmental pathways

conserved across species.

Signaling Pathway: The Inhibition Point
The following diagram illustrates the specific node (ERK1/2) blocked by SCH900353,

preventing downstream transcription factor activation.
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Figure 1: Mechanism of Action - SCH900353 Inhibition of MAPK Pathway
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Figure 1: SCH900353 acts as an ATP-competitive inhibitor of ERK1/2, the terminal kinase in

the MAPK cascade, preventing the phosphorylation of nuclear transcription factors.[3]
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PART 4: EMERGENCY SPILL RESPONSE
In the event of a spill involving SCH900353 (Powder or Stock):

Evacuate: Clear the immediate area of non-essential personnel.

PPE Up: Double nitrile gloves, lab coat, and safety goggles are mandatory. If powder is

airborne, N95 or P100 respiratory protection is required.

Contain:

Liquid: Place absorbent pads (pig mats) over the spill. Do not wipe; blot.

Powder: Cover with a damp paper towel to prevent dust generation, then wipe up.

Clean: Clean the surface with a soap/water solution, followed by a 70% Ethanol wipe.

Dispose: All cleanup materials (pads, gloves, towels) must go into the Solid Hazardous

Waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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